2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide

• IUPAC Name: 2-[4-(2-fluorophenyl)piperazin-1-yl]-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C22H22FN3O/c23-20-7-3-4-8-21(20)26-13-11-25(12-14-26)16-22(27)24-19-10-9-17-5-1-2-6-18(17)15-19/h1-10,15H,11-14,16H2,(H,24,27)
• InChI Key: JAPVCZFVLNLDPK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC3=CC=CC=C3C=C2)C4=CC=CC=C4F
• Molecular Formula: C22H22FN3O
• Molecular Weight: 363.4 g/mol

Description

2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide, also known as FEN, is a chemical compound that has been extensively studied for its potential therapeutic applications. FEN belongs to the class of piperazine derivatives and has been shown to possess a wide range of biological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects.

Scientific Research Applications

2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess antipsychotic properties, making it a promising candidate for the treatment of schizophrenia and other psychotic disorders. 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide has also been found to have antidepressant effects, making it a potential treatment for depression. Furthermore, 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide has been shown to possess anxiolytic and analgesic effects, making it a potential treatment for anxiety and pain.

Mechanism of Action

The exact mechanism of action of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist, which may explain its antipsychotic effects. 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide has also been shown to inhibit the reuptake of serotonin and norepinephrine, which may explain its antidepressant effects. Furthermore, 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide has been shown to modulate the activity of the GABA-A receptor, which may explain its anxiolytic and analgesic effects.
Biochemical and Physiological Effects
2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to decrease the release of dopamine in the prefrontal cortex, which may explain its antipsychotic effects. 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide has also been shown to increase the levels of serotonin and norepinephrine in the brain, which may explain its antidepressant effects. Furthermore, 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide has been shown to increase the activity of the GABA-A receptor, which may explain its anxiolytic and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide in lab experiments is its well-established pharmacological profile. 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide has been extensively studied for its potential therapeutic applications, and its mechanism of action is relatively well understood. Furthermore, 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide is readily available and relatively inexpensive, making it an attractive candidate for lab experiments.
However, there are also some limitations associated with the use of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide in lab experiments. For example, 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide has been shown to have a relatively short half-life, which may limit its effectiveness in certain experiments. Furthermore, 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide has been shown to have some side effects, such as sedation and motor impairment, which may affect the interpretation of experimental results.

Future Directions

There are several future directions that could be explored in relation to 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide. One potential area of research is the development of more selective dopamine D2 receptor antagonists that have fewer side effects than 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide. Another potential area of research is the development of more potent and longer-lasting analogs of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide that could be used in the treatment of various psychiatric and neurological disorders. Furthermore, the potential use of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide as a tool for studying the role of dopamine and other neurotransmitters in the brain could also be explored.

Synthesis Methods

The synthesis of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide involves the reaction of 2-naphthylacetyl chloride with 2-fluorophenylpiperazine in the presence of a base, such as triethylamine. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-2-naphthylacetamide as a white crystalline solid. The purity of the compound can be further improved by recrystallization from a suitable solvent, such as ethanol.